(Z)-methyl 2-(2-((3-methoxy-2-naphthoyl)imino)-6-nitrobenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(3-methoxynaphthalene-2-carbonyl)imino-6-nitro-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C22H17N3O6S/c1-30-18-10-14-6-4-3-5-13(14)9-16(18)21(27)23-22-24(12-20(26)31-2)17-8-7-15(25(28)29)11-19(17)32-22/h3-11H,12H2,1-2H3
• InChI Key: NXXQYZKKWPIEBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)N=C3N(C4=C(S3)C=C(C=C4)[N+](=O)[O-])CC(=O)OC
• Molecular Formula: C22H17N3O6S
• Molecular Weight: 451.5 g/mol

Description

(Z)-methyl 2-(2-((3-methoxy-2-naphthoyl)imino)-6-nitrobenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C22H17N3O6S and its molecular weight is 451.45. The purity is usually 95%.
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Scientific Research Applications

Application in Antibiotic Development

(Z)-methyl 2-(2-((3-methoxy-2-naphthoyl)imino)-6-nitrobenzo[d]thiazol-3(2H)-yl)acetate and related compounds have been explored in the development of cephem antibiotics. These antibiotics are significant for their use in treating bacterial infections. For instance, the Z-isomer of 2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(methoxyimino)acetic acid, a related compound, has been synthesized and studied for its potential as a component in cephem antibiotics (Tatsuta et al., 1994).

Involvement in Complex Synthesis

The chemical structure of this compound allows its use in the synthesis of various complex compounds. For example, compounds with structural similarities have been utilized in the preparation of nickel, copper, and zinc complexes. These complexes find applications in various fields, including catalysis and materials science (Singh & Baruah, 2008).

Role in Synthesis of Schiff Base Ligands

Compounds similar to this compound have been used in the synthesis of Schiff base ligands. These ligands have shown promising results in antimicrobial activities, indicating their potential in pharmaceutical and medical applications (Vinusha et al., 2015).

Contribution to Organic Synthesis

This compound also plays a role in the field of organic synthesis. It has been used in the efficient preparation of other chemical entities, demonstrating its versatility and importance in organic chemistry and drug development (Wong et al., 2002).

Application in Antimicrobial Activity Studies

The structure of this compound and its derivatives are significant in antimicrobial activity studies. These compounds have been synthesized and tested against various microbes, providing valuable insights into new potential treatments for infectious diseases (Mishra et al., 2019).